Cas no 57322-46-0 (1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-)
57322-46-0 structure
Product Name:1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
CAS No:57322-46-0
MF:C12H10O3
MW:202.206003665924
CID:1603552
PubChem ID:11106402
Update Time:2025-04-21
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)-
- 4-(hydroxymethyl)naphthalene-1-carboxylic acid
- KTPCEPWBURBLPQ-UHFFFAOYSA-N
- SCHEMBL2649233
- 4-Hydroxymethylnaphthoic Acid
- 57322-46-0
- 4-(Hydroxymethyl)-1-naphthoic acid
- 4-(hydroxymethyl)-1-naphthalenecarboxylic acid
- DTXSID40455398
- 4-hydroxymethyl-1-naphthoic acid
-
- Inchi: 1S/C12H10O3/c13-7-8-5-6-11(12(14)15)10-4-2-1-3-9(8)10/h1-6,13H,7H2,(H,14,15)
- InChI Key: KTPCEPWBURBLPQ-UHFFFAOYSA-N
- SMILES: OCC1C=CC(C(=O)O)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002727-250mg |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 250mg |
$741.20 | 2023-09-01 | |
| Alichem | A219002727-500mg |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 500mg |
$1058.40 | 2023-09-01 | |
| Alichem | A219002727-1g |
4-(Hydroxymethyl)naphthalene-1-carboxylic acid |
57322-46-0 | 98% | 1g |
$1735.55 | 2023-09-01 |
1-Naphthalenecarboxylic acid, 4-(hydroxymethyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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